Cas no 1447802-57-4 (Phthalic acid 1-ethyl 2-isobutyl ester)

Phthalic acid 1-ethyl 2-isobutyl ester structure
1447802-57-4 structure
Product Name:Phthalic acid 1-ethyl 2-isobutyl ester
CAS No:1447802-57-4
MF:C14H18O4
MW:250.290324687958
CID:1005661
PubChem ID:91757390
Update Time:2025-04-20

Phthalic acid 1-ethyl 2-isobutyl ester Chemical and Physical Properties

Names and Identifiers

    • Phthalic acid 1-ethyl 2-isobutyl ester
    • 1-TERT-BUTYL 2-ETHYL PHTHALATE
    • 1447802-57-4
    • DTXSID001334561
    • Ethyl 2-methyl-2-propanyl phthalate
    • Inchi: 1S/C14H18O4/c1-5-17-12(15)10-8-6-7-9-11(10)13(16)18-14(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key: FDHYJOOPLRXTBK-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.12050905g/mol
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.6Ų
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